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Compound of Interest

Compound Name: (Z)-Thiothixene-d8

Cat. No.: B15611539 Get Quote

Introduction

(Z)-Thiothixene-d8 is the deuterated analog of (Z)-Thiothixene, a typical antipsychotic

medication of the thioxanthene class. It is primarily utilized in research and drug development

as an internal standard for the quantitative analysis of thiothixene in biological matrices. The

incorporation of deuterium atoms provides a distinct mass difference, allowing for precise and

accurate quantification using mass spectrometry-based methods, without significantly altering

the chemical properties of the molecule. This technical guide provides an in-depth overview of

the commercial suppliers, key technical data, and relevant experimental methodologies for (Z)-
Thiothixene-d8.

Commercial Suppliers and Technical Data
(Z)-Thiothixene-d8 is available from several commercial suppliers specializing in reference

standards and isotopically labeled compounds. The following tables summarize the available

quantitative data for (Z)-Thiothixene-d8.

Table 1: Commercial Suppliers of (Z)-Thiothixene-d8
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Supplier Product Name Catalog Number
Additional
Information

LGC Standards (Z)-Thiothixene-d8 T375283
Certificate of Analysis

available.

Biosynth Thiothixene-d8 FAA59145

CAS number 5591-45-

7 (non-specific

stereochemistry).

Alentris Research Pvt.

Ltd.
Thiothixene D8 ALN-T043D01

Chemical name

specifies (Z)-isomer

and d8 on piperazine

ring.

TargetMol Thiothixene-d8 P2 TMIH-0573
Deuterated compound

of Thiothixene.

Table 2: Quantitative Technical Data for (Z)-Thiothixene-d8
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Parameter Value Source

Molecular Formula C₂₃H₂₁D₈N₃O₂S₂
LGC Standards, Alentris

Research

Molecular Weight 451.67 g/mol LGC Standards

Purity 97% LGC Standards[1]

Isotopic Purity >95% LGC Standards[1]

Isotopic Distribution

d0=0.01%, d1=0.00%,

d2=0.04%, d3=0.00%,

d4=0.01%, d5=0.25%,

d6=0.43%, d7=11.88%,

d8=87.39%

LGC Standards[1]

Appearance Off-White to Pale Yellow Solid LGC Standards[1]

Solubility
Chloroform (Slightly), Methanol

(Slightly)
LGC Standards[1]

Long Term Storage -20°C, Inert atmosphere LGC Standards[1]

Experimental Protocols
The primary application of (Z)-Thiothixene-d8 is as an internal standard in bioanalytical

methods for the quantification of thiothixene in plasma or serum samples, typically for

pharmacokinetic studies. Below is a representative experimental protocol for such an analysis

using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Protocol: Quantification of Thiothixene in Human Plasma using (Z)-Thiothixene-d8 as an

Internal Standard by LC-MS/MS

This protocol is a representative example based on established methods for the analysis of

antipsychotic drugs in biological matrices.

1. Materials and Reagents

(Z)-Thiothixene (analyte) reference standard
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(Z)-Thiothixene-d8 (internal standard)

Human plasma (blank)

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Solid Phase Extraction (SPE) cartridges (e.g., C18)

2. Preparation of Stock and Working Solutions

Stock Solutions (1 mg/mL): Accurately weigh and dissolve (Z)-Thiothixene and (Z)-
Thiothixene-d8 in methanol to prepare individual stock solutions.

Working Standard Solutions: Serially dilute the (Z)-Thiothixene stock solution with 50:50 (v/v)

methanol:water to prepare a series of working standard solutions for the calibration curve.

Internal Standard Working Solution (100 ng/mL): Dilute the (Z)-Thiothixene-d8 stock

solution with 50:50 (v/v) methanol:water.

3. Sample Preparation (Solid Phase Extraction)

To 200 µL of human plasma, add 25 µL of the internal standard working solution (100 ng/mL

(Z)-Thiothixene-d8).

Add 200 µL of 0.1 M zinc sulfate in water to precipitate proteins.

Vortex for 1 minute and centrifuge at 10,000 rpm for 10 minutes.

Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

Load the supernatant from the centrifuged plasma sample onto the SPE cartridge.

Wash the cartridge with 1 mL of 20% methanol in water.
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Elute the analyte and internal standard with 1 mL of methanol.

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

4. LC-MS/MS Analysis

LC System: A suitable UHPLC or HPLC system.

Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

Mobile Phase:

A: 0.1% Formic acid in water

B: 0.1% Formic acid in acetonitrile

Gradient: A suitable gradient to achieve separation of thiothixene from matrix components.

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source.

Ionization Mode: Positive

MRM Transitions:

Thiothixene: [M+H]⁺ → product ion (e.g., 444.2 → 143.1)

Thiothixene-d8: [M+H]⁺ → product ion (e.g., 452.2 → 151.1)

5. Data Analysis

Construct a calibration curve by plotting the peak area ratio of the analyte to the internal

standard against the analyte concentration.
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Determine the concentration of thiothixene in the plasma samples by interpolating their peak

area ratios from the calibration curve.

Mandatory Visualizations
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Caption: Experimental workflow for the quantification of Thiothixene.
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Caption: Antagonistic action of (Z)-Thiothixene on the Dopamine D2 receptor signaling

pathway.
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Caption: General synthesis workflow for (Z)-Thiothixene and its deuterated analog.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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